Cas no 61552-52-1 (Pyrazolo[1,5-a]pyrimidine-3-sulfonyl chloride, 5,7-dimethyl-)

• Product Name: Pyrazolo[1,5-a]pyrimidine-3-sulfonyl chloride, 5,7-dimethyl-
• CAS No: 61552-52-1
• MF: C₈H₈ClN₃O₂S
• MW: 245.686018943787
• MDL: MFCD12402492
• CID: 1629021
• PubChem ID: 17843994
• Update Time: 2025-06-14

Pyrazolo[1,5-a]pyrimidine-3-sulfonyl chloride, 5,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine-3-sulfonyl chloride, 5,7-dimethyl-
• 61552-52-1
• 5,7-Dimethylpyrazolo[1,5-a]pyrimidine-3-sulfonyl chloride
• DTXSID301196821
• starbld0047660
• AKOS006333956
• SCHEMBL10365894
• CHEMBL3246715

• MDL： MFCD12402492
• Inchi： 1S/C8H8ClN3O2S/c1-5-3-6(2)12-8(11-5)7(4-10-12)15(9,13)14/h3-4H,1-2H3
• InChI Key： MEWYUZLESQFFTG-UHFFFAOYSA-N
• SMILES： ClS(C1C=NN2C(C)=CC(C)=NC2=1)(=O)=O

Computed Properties

• Exact Mass: 245.00274
• Monoisotopic Mass: 245.0025754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 72.7Ų

Experimental Properties

• PSA: 64.33

Additional information on Pyrazolo[1,5-a]pyrimidine-3-sulfonyl chloride, 5,7-dimethyl-

Research Briefing on Pyrazolo[1,5-a]pyrimidine-3-sulfonyl chloride, 5,7-dimethyl- (CAS: 61552-52-1)

Pyrazolo[1,5-a]pyrimidine-3-sulfonyl chloride, 5,7-dimethyl- (CAS: 61552-52-1) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonyl chloride derivative is a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibition and other therapeutic pathways. Recent studies have highlighted its utility in the development of novel drug candidates, making it a compound of high interest for researchers in medicinal chemistry.

The compound's unique structure, featuring a pyrazolo[1,5-a]pyrimidine core with a sulfonyl chloride group at the 3-position and methyl substitutions at the 5 and 7 positions, provides a versatile scaffold for further chemical modifications. This structural flexibility allows for the creation of diverse derivatives with potential applications in treating diseases such as cancer, inflammatory disorders, and infectious diseases. Recent publications have explored its reactivity and potential as a building block in multi-step synthetic routes.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized Pyrazolo[1,5-a]pyrimidine-3-sulfonyl chloride, 5,7-dimethyl- as a precursor for the synthesis of potent kinase inhibitors. The study demonstrated that derivatives of this compound exhibited high selectivity and efficacy against specific kinase targets, with promising in vitro and in vivo results. The research team emphasized the compound's role in facilitating the introduction of sulfonamide groups, which are crucial for enhancing binding affinity and pharmacokinetic properties.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where the compound was employed in the development of novel anti-inflammatory agents. The study showcased its utility in creating sulfonamide-linked hybrids that effectively modulated inflammatory pathways. The researchers noted that the 5,7-dimethyl substitution pattern contributed to improved metabolic stability and reduced toxicity profiles in the derived compounds.

From a synthetic chemistry perspective, recent methodological improvements have been made in the preparation and handling of Pyrazolo[1,5-a]pyrimidine-3-sulfonyl chloride, 5,7-dimethyl-. A 2023 publication in Organic Process Research & Development detailed optimized reaction conditions that enhance yield and purity while minimizing side reactions. These advancements are critical for scaling up production and ensuring reproducibility in pharmaceutical applications.

The safety profile and handling requirements of this compound have also been a focus of recent research. Material safety data sheets (MSDS) and specialized studies have confirmed that while it is a reactive sulfonyl chloride derivative, proper handling under controlled conditions can mitigate risks. Researchers have developed standardized protocols for its storage and use in laboratory settings, which are now being widely adopted in the industry.

Looking forward, the potential applications of Pyrazolo[1,5-a]pyrimidine-3-sulfonyl chloride, 5,7-dimethyl- appear to be expanding. Current research pipelines include its use in PROTAC (Proteolysis Targeting Chimera) technology and targeted protein degradation strategies. Its ability to serve as a versatile warhead in these innovative therapeutic approaches positions it as a valuable tool in modern drug discovery efforts.

In conclusion, Pyrazolo[1,5-a]pyrimidine-3-sulfonyl chloride, 5,7-dimethyl- (CAS: 61552-52-1) continues to demonstrate significant value in chemical biology and pharmaceutical research. Recent studies have reinforced its importance as a synthetic intermediate and highlighted its potential in developing novel therapeutic agents. As research in this area progresses, we anticipate seeing more innovative applications of this compound in addressing unmet medical needs.